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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of neon as a cryogenic

refrigerant for low-temperature experiments. This document includes detailed information on

the physical properties of neon, protocols for its use in a laboratory setting, and guidance on

selecting the appropriate cryogenic refrigerant for your specific needs.

Introduction to Neon as a Cryogenic Refrigerant
Neon, a noble gas, is an excellent cryogenic refrigerant for achieving temperatures in the

range of 25-40 K. Its inert nature makes it a safer alternative to liquid hydrogen for many

applications.[1] Liquid neon also possesses a high latent heat of vaporization, providing

significant cooling capacity.[1] In fact, it has over 40 times the refrigerating capacity per unit

volume of liquid helium and three times that of liquid hydrogen.[2][3][4] This makes it a cost-

effective choice for experiments that do not require the extremely low temperatures achievable

with liquid helium.

Common applications for liquid neon as a cryogenic refrigerant include:

Cooling of infrared detectors and other sensitive electronics to reduce thermal noise.[1]

Use in bubble chambers for high-energy physics experiments.[1]

Cryopumping to create high vacuum environments.
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Cooling samples for various spectroscopic and materials science studies.

Medical applications, including cryosurgery and cooling of superconducting magnets in

medical imaging devices.[5]

Physical and Cryogenic Properties of Neon
A summary of the key thermophysical properties of neon and a comparison with other common

cryogenic refrigerants is provided in the tables below. This data is essential for designing and

performing low-temperature experiments.

Table 1: Thermophysical Properties of Neon

Property Value Units

Atomic Number 10

Atomic Weight 20.180 g/mol

Boiling Point (at 1 atm) 27.104 K

Melting Point (at 1 atm) 24.56 K

Triple Point 24.556 K, 43.37 kPa

Critical Point 44.49 K, 2.7686 MPa

Liquid Density (at boiling point) 1207 kg/m ³

Gas Density (at 1 atm, 273.15

K)
0.9002 kg/m ³

Latent Heat of Vaporization 85.8 kJ/kg

Specific Heat (gas, 1 atm) 1030 J/(kg·K)

Thermal Conductivity (gas, 1

atm, 273.15 K)
0.0491 W/(m·K)

Viscosity (gas, at 273.15K) 31.29 µPa·s

Data sourced from multiple references, including NIST and other scientific publications.
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Table 2: Comparison of Common Cryogenic Refrigerants

Property
Liquid Neon
(LNe)

Liquid
Nitrogen (LN₂)

Liquid Helium
(LHe)

Liquid
Hydrogen
(LH₂)

Boiling Point (K) 27.1 77.4 4.2 20.3

Liquid Density (

kg/m ³)
1207 808 125 71

Latent Heat of

Vaporization

(kJ/kg)

85.8 199 20.9 446

Specific Heat

(gas, J/kg·K)
1030 1040 5193 14304

Thermal

Conductivity

(gas, W/m·K)

0.0491 0.024 0.152 0.183

Flammable No No No Yes

This table provides a comparative overview of key properties for selecting a suitable cryogenic

refrigerant.

Experimental Protocols
This section outlines a general protocol for cooling a sample using a liquid neon cryostat.

Specific operational details may vary depending on the cryostat manufacturer and the

experimental setup.

Safety Precautions
Working with liquid neon and other cryogenic fluids presents several hazards, including

frostbite, asphyxiation, and pressure buildup. Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including cryogenic

gloves, a face shield or safety goggles, a lab coat, and closed-toe shoes.
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Ventilation: Work in a well-ventilated area to prevent the displacement of oxygen by

evaporating neon gas. Oxygen monitors should be used in enclosed spaces.

Handling Cryogenic Containers: Use only containers specifically designed for cryogenic

liquids (Dewars). Never use sealed containers, as the pressure from boiling neon can cause

them to rupture.

Material Compatibility: Be aware that many materials become brittle at cryogenic

temperatures. Use materials certified for cryogenic use in your experimental setup.

General Protocol for Sample Cooling with a Liquid Neon
Cryostat
This protocol provides a step-by-step guide for cooling a sample to cryogenic temperatures

using a liquid neon cryostat.

System Preparation:

Ensure the cryostat and all associated equipment are clean and dry.

Mount the sample securely in the sample holder.

Evacuate the sample space and the insulation vacuum of the cryostat to the required

pressure, typically using a turbomolecular pump. A good vacuum is crucial for thermal

insulation.

Pre-cooling (Optional but Recommended):

If available, pre-cool the cryostat and sample with liquid nitrogen (LN₂). This reduces the

amount of liquid neon required for the final cooling stage.

Slowly introduce LN₂ into the cryogen reservoir of the cryostat.

Monitor the temperature of the sample stage until it reaches thermal equilibrium at

approximately 77 K.

Remove any remaining LN₂ from the reservoir before introducing liquid neon.
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Cooling with Liquid Neon:

Slowly transfer liquid neon from the storage Dewar to the cryostat's cryogen reservoir

using a vacuum-insulated transfer line.

Monitor the temperature of the sample stage as it cools down.

Once the desired base temperature is reached, maintain a stable temperature by

controlling the flow of neon or by using a temperature controller with a heater.

Experimentation:

Perform the experiment once the sample temperature is stable.

Continuously monitor the level of liquid neon in the reservoir and refill as necessary.

Warming Up and Shutdown:

Stop the flow of liquid neon to the cryostat.

Allow the cryostat to warm up to room temperature naturally. This can be a slow process.

A gentle flow of dry nitrogen gas can be used to speed up the warming process and

prevent condensation of atmospheric water.

Once the system is at room temperature, vent the sample space and vacuum spaces to

atmospheric pressure with dry nitrogen gas before opening.

Diagrams
Workflow for a Liquid Neon Cooling Experiment
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Caption: Experimental workflow for using a liquid neon cryostat.
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Decision Tree for Cryogenic Refrigerant Selection

Required Temperature?

Liquid Nitrogen (LN2)

 > 77 K 

Inert Gas Required?

 25 - 40 K 

Below 20 K?

 4 - 25 K 

Liquid Neon (LNe) Liquid Helium (LHe)Liquid Hydrogen (LH2)
(Flammable!)

 Yes  No  Yes  No 

Click to download full resolution via product page

Caption: Decision guide for selecting a cryogenic refrigerant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203905#neon-as-a-cryogenic-refrigerant-for-low-
temperature-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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